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Compound of Interest

Compound Name: 6-Bromo-2-methyl-2H-indazole

Cat. No.: B1292063 Get Quote

For laboratory professionals engaged in research and development, the proper management

and disposal of chemical reagents are critical to ensuring a safe working environment and

maintaining regulatory compliance. This document provides a comprehensive, step-by-step

guide for the safe disposal of 6-Bromo-2-methyl-2H-indazole, a compound frequently utilized

in pharmaceutical research.

Hazard Identification and Safety Precautions
6-Bromo-2-methyl-2H-indazole is classified with several hazards that necessitate careful

handling during its use and disposal. Personal protective equipment (PPE) is mandatory to

prevent exposure.

Summary of GHS Hazard Statements:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1292063?utm_src=pdf-interest
https://www.benchchem.com/product/b1292063?utm_src=pdf-body
https://www.benchchem.com/product/b1292063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement Code Description

Harmful if swallowed H302 May cause harm if ingested.

Causes skin irritation H315
Contact with skin may cause

irritation.[1]

Causes serious eye irritation H319
Contact with eyes may cause

serious irritation.[1]

Harmful if inhaled H332
May cause harm if dust or

vapors are inhaled.

May cause respiratory irritation H335
May irritate the respiratory

tract.[1]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling 6-Bromo-2-methyl-2H-indazole, the following

PPE should be worn at all times:

Eye Protection: Tightly fitting safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

Body Protection: A laboratory coat or a chemical-resistant apron.

Respiratory Protection: Work should be conducted in a well-ventilated area or under a

chemical fume hood. If dust is generated, a respirator may be necessary.

Step-by-Step Disposal Protocol
The recommended method for the disposal of 6-Bromo-2-methyl-2H-indazole is through a

licensed professional waste disposal service. This ensures that the chemical is managed in an

environmentally responsible and compliant manner.

1. Waste Collection and Storage:
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Carefully transfer any waste containing 6-Bromo-2-methyl-2H-indazole into a designated
and clearly labeled hazardous waste container.
Sweep up and shovel any solid waste into a suitable container for disposal.[2]
Store the sealed waste container in a cool, dry, and well-ventilated area, segregated from
incompatible materials such as strong oxidizing agents and strong bases.

2. Spill Management:

In the event of a spill, evacuate the immediate area.
Wearing the appropriate PPE, contain the spill using an inert absorbent material like
vermiculite or sand.
Carefully sweep or scoop the absorbed material into the designated hazardous waste
container.
Thoroughly clean the spill area.

3. Professional Disposal:

Do not empty the chemical waste into drains.[3]
Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal company to arrange for pickup.
Provide the waste disposal service with comprehensive information about the chemical
waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 6-
Bromo-2-methyl-2H-indazole.
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Start: Handling 6-Bromo-2-methyl-2H-indazole Waste

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Identify Waste Type

Solid Waste / Contaminated Materials

Solid

Spill

Liquid/Spill

Sweep/Scoop into Labeled
Hazardous Waste Container

Contain Spill with
Inert Absorbent

Store Container in Cool, Dry,
Well-Ventilated Area

Scoop Absorbed Material into
Hazardous Waste Container

Contact EHS or Licensed
Waste Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 6-Bromo-2-methyl-2H-indazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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